Cas no 2172540-62-2 (1-3-amino-3-(2,2,2-trifluoroethyl)azetidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-amino-3-(2,2,2-trifluoroethyl)azetidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172540-62-2
• MF: C₇H₈F₆N₂O
• MW: 250.141642570496
• CID: 6060837
• PubChem ID: 165444076
• Update Time: 2025-07-02

1-3-amino-3-(2,2,2-trifluoroethyl)azetidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-amino-3-(2,2,2-trifluoroethyl)azetidin-1-yl-2,2,2-trifluoroethan-1-one
• EN300-1643089
• 1-[3-amino-3-(2,2,2-trifluoroethyl)azetidin-1-yl]-2,2,2-trifluoroethan-1-one
• 2172540-62-2

• Inchi： 1S/C7H8F6N2O/c8-6(9,10)1-5(14)2-15(3-5)4(16)7(11,12)13/h1-3,14H2
• InChI Key： MUCIILZOFUUPRJ-UHFFFAOYSA-N
• SMILES： FC(CC1(CN(C(C(F)(F)F)=O)C1)N)(F)F

Computed Properties

• Exact Mass: 250.05408186g/mol
• Monoisotopic Mass: 250.05408186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-3-amino-3-(2,2,2-trifluoroethyl)azetidin-1-yl-2,2,2-trifluoroethan-1-one

Introduction to 1-3-amino-3-(2,2,2-trifluoroethyl)azetidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172540-62-2)

The compound 1-3-amino-3-(2,2,2-trifluoroethyl)azetidin-1-yl-2,2,2-trifluoroethan-1-one represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. With the CAS number 2172540-62-2, this compound has garnered attention for its unique structural features and potential therapeutic applications. The presence of both azetidine and trifluoroethyl moieties in its molecular framework suggests a promising combination of structural rigidity and lipophilicity, which are critical factors in drug design for improving pharmacokinetic properties.

Recent research in the area of heterocyclic compounds has highlighted the importance of azetidine derivatives in pharmaceutical development. Azetidine, a five-membered saturated heterocycle, is known for its ability to mimic certain biological scaffolds found in natural products and bioactive molecules. The introduction of fluorine atoms into the structure, particularly in the form of trifluoroethyl groups, further enhances the compound's metabolic stability and binding affinity to biological targets. This modification is particularly relevant in the context of developing drugs that require prolonged half-life and reduced susceptibility to enzymatic degradation.

The trifluoroethyl substituent is a well-documented pharmacophore that imparts unique electronic and steric properties to molecules. Its incorporation into 1-3-amino-3-(2,2,2-trifluoroethyl)azetidin-1-yl-2,2,2-trifluoroethan-1-one not only enhances lipophilicity but also influences the compound's interaction with biological receptors. This has been observed in various drug candidates where trifluoroethyl groups have been shown to improve oral bioavailability and binding efficacy. The compound's potential as a scaffold for further derivatization makes it an attractive candidate for medicinal chemists exploring new therapeutic avenues.

In the realm of drug discovery, the development of novel scaffolds that can be easily modified while maintaining high bioactivity is a key challenge. The structure of 1-3-amino-3-(2,2,2-trifluoroethyl)azetidin-1-yl-2,2,2-trifluoroethan-1-one provides a versatile platform for such modifications. The amino group at the 3-position of the azetidine ring offers numerous possibilities for further functionalization, including coupling with carboxylic acids or aldehydes to form amides or esters. These modifications can be tailored to optimize binding interactions with specific biological targets.

Recent studies have demonstrated the utility of fluorinated azetidine derivatives in addressing various therapeutic challenges. For instance, modifications involving fluorine atoms have been shown to enhance binding affinity to enzymes and receptors involved in inflammatory pathways. The compound's structural features align well with this trend, suggesting its potential application in developing anti-inflammatory agents or other therapeutic interventions. The trifluoroethyl group's ability to modulate electronic properties also makes it a valuable component in designing molecules with enhanced metabolic stability.

The synthesis of 1-3-amino-3-(2,2,2-trifluoroethyl)azetidin-1-yl-2,2,2-trifluoroethan-1-one involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the azetidine ring followed by functionalization with the trifluoroethyl group. Advanced techniques such as transition-metal-catalyzed reactions and fluorination methods are employed to achieve high yields and purity. These synthetic strategies are critical for producing compounds that meet pharmaceutical standards and are suitable for preclinical evaluation.

Preclinical studies on related compounds have provided insights into their potential pharmacological effects. For example, azetidine derivatives have been investigated for their antimicrobial and anti-inflammatory properties. The presence of both amino and carbonyl functionalities in 1-(3-amino)-3-(trifluoromethyl)azetidinone suggests possible interactions with biological targets such as proteases or kinases. Further research is warranted to explore these interactions and evaluate the compound's efficacy in model systems.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been instrumental in predicting how modifications to 1-(3-amino)-3-(trifluoromethyl)azetidinone will affect its binding affinity and pharmacokinetic properties. These predictions guide experimental efforts by identifying promising leads that warrant further investigation. Such an interdisciplinary approach ensures that compounds like 1-(3-amino)-3-(trifluoromethyl)azetidinone are developed efficiently and effectively.

The future prospects for 1-(3-amino)-3-(trifluoromethyl)azetidinone are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to explore its efficacy in various disease models and optimize its pharmacological profile through structural modifications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating this compound from a laboratory curiosity into a viable therapeutic option.

In conclusion,(CAS No: 2172540 - 62 - 21) represents a significant contribution to the field of medicinal chemistry. Its innovative design offers a compelling rationale for further exploration as a lead molecule or scaffold for developing new drugs. With continued research and development,(CAS No: 2172540 - 62 - 21) holds promise for addressing unmet medical needs across multiple therapeutic areas.